1-Piperazinamine,N-hydroxy-4-(methoxymethyl)-N-nitroso-(9CI)

• Molecular Formula: C6H14N4O3
• Molecular Weight: 190.20 g/mol
• IUPAC Name: (Z)-hydroxyimino-[4-(methoxymethyl)piperazin-1-yl]-oxidoazanium
• InChI: InChI=1S/C6H14N4O3/c1-13-6-8-2-4-9(5-3-8)10(12)7-11/h11H,2-6H2,1H3/b10-7-
• InChI Key: XOGBQLAHAOFORN-YFHOEESVSA-N
• Isomeric SMILES: COCN1CCN(CC1)/[N+](=N/O)/[O-]
• Canonical SMILES: COCN1CCN(CC1)[N+](=NO)[O-]

Description

1-Piperazinamine,N-hydroxy-4-(methoxymethyl)-N-nitroso-(9CI) is a nitrosated piperazine derivative characterized by a nitroso group (-N=O) attached to the piperazine backbone, along with a hydroxymethyl and methoxymethyl substituent at the 4-position. N-Nitroso compounds (NOCs) are well-documented carcinogens due to their metabolic activation into alkylating agents that form DNA adducts, initiating mutagenesis and carcinogenesis .

Comparison with Similar Compounds

Table 1: Structural Comparison of Selected N-Nitroso Compounds

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	CAS RN	Source
1-Piperazinamine,N-hydroxy-4-(methoxymethyl)-N-nitroso-(9CI)	C₆H₁₂N₄O₂	188.19	N-nitroso, hydroxymethyl, methoxymethyl	Not provided	Derived from naming
Piperazine, 1-cyclobutyl-4-nitroso-(9CI)	C₈H₁₅N₃O	169.22	N-nitroso, cyclobutyl	61379-69-9
N-Nitrosodibutylamine	C₈H₁₈N₂O	158.24	N-nitroso, two butyl chains	961-11-5
N-Nitroso-N-methylpiperazine	C₅H₁₁N₃O	129.16	N-nitroso, methyl	Not provided	Hypothetical analog

Key Observations :

• The methoxymethyl and hydroxymethyl groups in the target compound may influence solubility and metabolic pathways compared to simpler alkyl-substituted NOCs like N-nitrosodibutylamine .
• Cyclic amines (e.g., piperazine derivatives) exhibit distinct metabolic activation pathways, often involving δ- or γ-hydroxylation, as seen in NDBA (N-nitrosodibutylamine) metabolism .

Metabolic Activation and Carcinogenicity

Table 2: Metabolic Pathways and Carcinogenic Potential

Compound Name	Primary Metabolic Pathway	Key Metabolites	Carcinogenicity (Species)	Evidence Source
1-Piperazinamine,N-hydroxy-4-(methoxymethyl)-N-nitroso-(9CI)	Hypothesized α-hydroxylation	Methoxymethyl carbocation, aldehyde	Not tested (Predicted high risk)
N-Nitrosodibutylamine (NDBA)	α- and γ-hydroxylation	Butyraldehyde, hydroxybutyl derivatives	Rat (urothelial tumors)
N-Nitrosoproline (NPRO)	Endogenous nitrosation inhibition	Excreted unchanged in urine	Non-carcinogenic (used as biomarker)
N-Nitrosodiphenylamine	Direct DNA alkylation	Phenyl diazonium ions	Rodent (liver, bladder)

Key Findings :

• Piperazine-based NOCs, like the cyclobutyl derivative, may exhibit tissue-specific carcinogenicity due to selective enzymatic activation in organs such as the bladder or liver .
• Endogenous formation of NOCs (e.g., NPRO) is mitigated by dietary antioxidants like ascorbic acid, suggesting similar chemopreventive strategies for exogenous NOCs .

Epidemiological and Toxicological Relevance

Table 3: Human Exposure and Cancer Associations

Compound Class	Exposure Sources	Associated Cancers	Epidemiological Evidence	Source
Volatile N-Nitrosamines	Cured meats, tobacco smoke	Gastric, esophageal	Strong (case-control studies)
Non-volatile N-Nitrosamines	Pharmaceuticals, cosmetics	Brain (in utero exposure)	Hypothetical (animal models)
Piperazine-derived N-Nitrosamines	Industrial chemicals, drug impurities	Not established (predicted)	Limited (mechanistic extrapolation)

Critical Insights :

• Maternal exposure to NOCs during pregnancy correlates with childhood brain tumors, emphasizing the need for rigorous impurity control in pharmaceuticals .